Cas no 53-45-2 (Estra-1,3,5(10)-trien-17-one)

• Product name: Estra-1,3,5(10)-trien-17-one
• CAS No: 53-45-2
• MF: C₁₈H₂₂O
• MW: 254.36668
• CID: 369272
• PubChem ID: 5882

Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one
• (8R,9S,13S,14S)-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 3-DEOXYESTRONE
• 1,3,5(10)-estratrien-17-one
• 3-deoxy-estrone
• 3-Deoxyoestrone
• 3-Desoxyestrone
• Adopron
• Agrestin
• Deoxyestrone
• Desoxyestrone
• d-Estra-1,3,5(10)-trien-17-one
• Estratrien-17-one
• Estrone, 3-deoxy-
• Oestra-1,3,5(10)-trien-17-one
• UNII-M8WJ87C2AC
• BRN 4689308
• BDBM50405379
• NSC-22195
• WS-00042
• (3aS,3bR,9bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• CHEMBL1627698
• Q27148579
• (8R,9S,13S,14S)-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• BIDD:ER0146
• (8R,13S,14S)-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• 53-45-2
• NSC22195
• Estra-1,5(10)-trien-17-one
• M8WJ87C2AC
• NSC 22195
• D85297
• 1,3,5(10)-Oestratrien-17-one
• (8R,9S,13S,14S)-13-METHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA(A)PHENANTHREN-17-ONE
• SCHEMBL1258196
• DTXSID4022498
• CHEBI:79496

• Inchi： InChI=1S/C18H22O/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)19/h2-5,14-16H,6-11H2,1H3/t14-,15-,16+,18+/m1/s1
• InChI Key： LGHBWDKMGOIZKH-CBZIJGRNSA-N
• SMILES： CC12CCC3C(C1CCC2=O)CCC4=CC=CC=C34

Computed Properties

• Exact Mass: 254.16716
• Monoisotopic Mass: 254.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.11180